14216-03-6

Hederacoside C

In Stock

• CAS RN:
• 14216-03-6

• Formula:
• C59H96O56

• InChI:
• InChI=1S/C59H96O26/c1-24-34(63)38(67)42(71)49(78-24)83-46-29(20-60)80-48(45(74)41(46)70)77-22-30-37(66)40(69)44(73)51(81-30)85-53(75)59-17-15-54(3,4)19-27(59)26-9-10-32-55(5)13-12-33(56(6,23-61)31(55)11-14-58(32,8)57(26,7)16-18-59)82-52-47(36(65)28(62)21-76-52)84-50-43(72)39(68)35(64)25(2)79-50/h9,24-25,27-52,60-74H,10-23H2,1-8H3/t24-,25-,27-,28-,29+,30+,31+,32+,33-,34-,35-,36-,37+,38+,39+,40-,41+,42+,43+,44+,45+,46+,47+,48+,49-,50-,51-,52-,55-,56-,57+,58+,59-/m0/s1

• InChIKey:
• RYHDIBJJJRNDSX-MCGLQMIESA-N

• Hederacoside C is a saponin that has been found in K. pictus and has anti-inflammatory activity. It is an inhibitor of acetylcholinesterase (AChE;  IC50 = 31.3 μM). Hederacoside C (0.5-5 μg) inhibits mutagenicity induced by aflatoxin B1 in S. typhimurium agar cultures from 21 to 67%.3 It reduces TNF-α, IL-1β, IL-6, COX-2, and nitric oxide synthase (NOS) levels in a concentration-dependent manner and IL-1 receptor-associated kinase-1 (IRAK1) activity in isolated mouse peritoneal macrophages stimulated by LPS when used at concentrations ranging from 5 to 10 μM. Hederacoside C (0.02 mg/kg) reduces carrageenan-induced hind paw edema by 37% compared to vehicle control in a rat model of acute inflammation. It reduces scopolamine-induced memory impairment and increases latency in a passive avoidance test and spontaneous alteration in a Y-maze in mice by 100 and 59%, respec...